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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

radioactive materials is paramount. This guide provides essential, immediate safety and

logistical information for working with Selenium-75 (Se-75), a gamma-emitting radionuclide

commonly used in research. Adherence to these procedures is critical for ensuring personal

safety and regulatory compliance.

Selenium-75 is a radioactive isotope with a half-life of approximately 120 days, emitting

principal gamma and x-rays at 136 keV and 265 keV.[1] Due to the potential for high localized

doses, especially when handling millicurie amounts, stringent safety protocols must be

followed.[1]

Quantitative Safety Data for Selenium-75
For quick reference, the following table summarizes key quantitative data for the safe handling

of Selenium-75.
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Parameter Value Source

Half-life 119.8 days [1][2][3]

Principal Emissions

(Gamma/X-ray)

136 keV (59%), 265 keV

(59%), 401 keV (12%)
[2]

Gamma Dose Rate

(unshielded point source at 30

cm)

2.74 mrem/hour/mCi [1]

Skin Contamination Dose Rate

(1 µCi/cm²)
519-530 mrem/hour [1][3]

Annual Limit on Intake (ALI) -

Inhalation
700 µCi [1]

Annual Limit on Intake (ALI) -

Ingestion
500 µCi [1][3]

Lead Shielding (Half-Value

Layer)
0.02 mm [1]

Lead Shielding (Tenth-Value

Layer)
~5 mm [2]

Steel Shielding (Half-Value

Layer)
8 mm [2]

Steel Shielding (Tenth-Value

Layer)
27 mm [2]

Plastic Shielding (for

beta/electron emissions)
0.2 mm (absorbs all emissions) [2][3]

Experimental Protocol: General Handling of
Selenium-75 in a Laboratory Setting
This protocol outlines the essential steps for safely handling soluble forms of Selenium-75.

1. Preparation and Pre-Work Survey:
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Designate a specific work area for handling Se-75.

Cover the work surface with absorbent paper.

Assemble all necessary materials, including shielding (lead foil or sheets), remote handling

tools (tongs), and waste containers.

Conduct a pre-work survey of the area with a Geiger-Müller (GM) detector or a sodium

iodide crystal scintillation detector to establish background radiation levels.[1]

2. Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses, and disposable gloves.[3]

When handling 5 mCi or more, or 1 mCi weekly, whole-body and finger-ring dosimeters are

required.[3]

3. Handling the Isotope:

Use remote handling tools to minimize direct contact and increase distance from the source.

[1]

Work behind appropriate shielding to reduce gamma radiation exposure.[1]

Change gloves frequently to prevent the spread of contamination.[3]

Do not eat, drink, smoke, or apply cosmetics in the designated work area.[4][5][6]

4. Post-Work Survey and Decontamination:

After handling Se-75, thoroughly survey your hands, clothing, and the work area for

contamination.[1]

If skin contamination is detected, immediately wash the affected area with mild soap and

lukewarm water.[7] Do not abrade the skin.[7]

Remove and dispose of contaminated gloves and lab coat in the appropriate radioactive

waste container.
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5. Waste Disposal:

Segregate waste based on its form (solid, liquid, scintillation vials).[1][8]

Solid Waste: Dispose of through an onsite decay-in-storage program.[1]

Liquid Scintillation Waste: Dispose of through an off-site radioactive waste disposal program.

[1]

Aqueous Liquid Waste: May be disposed of via the sewer system, but laboratory disposal

limits must be strictly followed (e.g., 3 mCi per month at some institutions).[1] Always consult

your institution's specific disposal regulations.

Waste containing selenium may be classified as hazardous and require treatment to reduce

its solubility before disposal.[9][10][11]

Workflow for Safe Handling of Selenium-75
The following diagram illustrates the logical workflow for the safe handling of Selenium-75,

from preparation to disposal.
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Workflow for Safe Handling of Selenium-75
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Caption: Workflow for the safe handling of Selenium-75.
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Emergency Procedures for Selenium-75 Exposure
or Spills
In the event of an emergency, prioritize life-threatening situations such as fire or injury over

radiation concerns.[7]

In Case of a Spill:

Notify: Alert all personnel in the immediate area.[7]

Isolate: Prevent entry into the contaminated area.

Contain: Cover the spill with absorbent paper to prevent its spread. If the spilled material is

solid, dampen the paper.[7]

Contact: Notify your institution's Radiation Safety Officer or Environmental Health and Safety

department immediately.[7]

Decontaminate: Only trained personnel should perform cleanup.

In Case of Personal Contamination:

Remove: Immediately remove any contaminated clothing.[7]

Wash: Flush contaminated skin with lukewarm water and a mild soap.[7]

Seek Assistance: Contact your institution's Radiation Safety Officer for guidance on

bioassays (such as urine analysis) if significant intake is suspected.[3]

By adhering to these safety protocols and procedures, researchers can minimize the risks

associated with handling Selenium-75 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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